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Get Quote

The table below summarizes the fundamental identity and documented sensory characteristics of 3-

pentanethiol.

Property Type Description

CAS Number 616-31-9 [1]

Molecular Formula C5H12S [1]

Chemical Name 3-Pentanethiol [1]

| Organoleptic Properties | Odor Description: Sulfurous, gassy, durian-like, fruity, roasted, savory [1]

Odor Strength: Documented at a concentration of 0.10% in propylene glycol [1] Flavor Description:

Meaty, brothy [1] |

Relevance in Olfactory Research

3-pentanethiol and its isomer, 1-pentanethiol, are significant in olfactory research. A key study on the

complex odor of cigarette smoke identified 1-pentanethiol as a critical component for human perception [2].

This finding highlights how specific thiols can disproportionately define the perception of a complex odor

mixture.
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In mice, 1-pentanethiol activated a subset of Olfactory Receptors (ORs) that were also responsive to cigarette

smoke, illustrating how a single compound can contribute to a broader "combinatorial code" for odor

encoding [2].

Odor Perception and Signal Transduction

While a specific pathway for 3-pentanethiol is not detailed in the search results, it is well-established that

such odorants are detected by Olfactory Receptors (ORs) in the nasal epithelium. ORs are G-protein Coupled

Receptors (GPCRs) [3] [4]. The following diagram illustrates this general signaling pathway.
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General olfactory signal transduction pathway [3] [4].

Conceptual Workflow for Odorant Analysis
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For a researcher aiming to de-orphan a receptor or characterize a novel odorant like 3-pentanethiol, the work

would follow a logical, multi-stage process. The diagram below outlines this high-level experimental

workflow.
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Conceptual workflow for experimental odorant analysis.

A Guide to Olfactory Research Methods

The field of olfaction research employs a combination of techniques to understand odorant-receptor

interactions.

Structural Biology (Cryo-EM): Techniques like cryo-electron microscopy (cryo-EM) have been

pivotal. For instance, one study used it to reveal how a fatty acid induces structural changes in the
extracellular loop 3 (ECL3) of human olfactory receptor OR51E2, leading to its activation [3].

Computational Simulations (Molecular Dynamics): Molecular Dynamics (MD) simulations are a
powerful complementary tool. They allow researchers to simulate the dynamic motions and
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interactions between a ligand and its receptor, providing insights that are difficult to obtain

experimentally [3].
Digitalization and Machine Learning: Researchers at NIMS developed a method that combines a

highly sensitive odor sensor with machine learning. This technique identifies "quasi-primary odors"
from a set of samples and can digitally represent complex odors as mixtures of these references,

which can then be visualized using colors [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11751049/
https://www.nims.go.jp/eng/press/2021/06/202106210.html
https://www.smolecule.com/products/s3343122?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1042061.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7480249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11751049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8402194/
https://www.nims.go.jp/eng/press/2021/06/202106210.html
https://www.smolecule.com/products/b3343122#3-pentanethiol-odor-description
https://www.smolecule.com/products/b3343122#3-pentanethiol-odor-description
https://www.smolecule.com/products/b3343122#3-pentanethiol-odor-description
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3343122?utm_src=pdf-bulk
https://www.smolecule.com/products/s3343122?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s3343122?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

